5-Hydroxy-1-naphthyl 2,5-dibromobenzoate

• Molecular Formula: C17H10Br2O3
• Molecular Weight: 422.1 g/mol
• IUPAC Name: (5-hydroxynaphthalen-1-yl) 2,5-dibromobenzoate
• InChI: InChI=1S/C17H10Br2O3/c18-10-7-8-14(19)13(9-10)17(21)22-16-6-2-3-11-12(16)4-1-5-15(11)20/h1-9,20H
• InChI Key: GEVGYUCFAYTQCM-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=C2OC(=O)C3=C(C=CC(=C3)Br)Br)C(=C1)O

Description

5-Hydroxy-1-naphthyl 2,5-dibromobenzoate, also known as HNDB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme acetylcholinesterase, which plays a crucial role in the nervous system.

Mechanism of Action

5-Hydroxy-1-naphthyl 2,5-dibromobenzoate inhibits acetylcholinesterase by binding to its active site. The compound forms a covalent bond with the enzyme, which prevents it from breaking down acetylcholine. This leads to an accumulation of acetylcholine, which can cause various physiological effects.
Biochemical and Physiological Effects:
The inhibition of acetylcholinesterase by 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate can cause various biochemical and physiological effects. These include increased levels of acetylcholine, which can lead to increased muscle contraction, decreased heart rate, and decreased blood pressure. 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate in lab experiments is its potent inhibition of acetylcholinesterase. This allows researchers to study the role of acetylcholinesterase in various diseases and physiological processes. However, one of the limitations of using 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate is its potential toxicity. The compound can cause adverse effects at high concentrations, which can limit its use in certain experiments.

Future Directions

For research involving 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate include the development of 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate-based drugs and the investigation of its anti-inflammatory and antioxidant properties.

Synthesis Methods

The synthesis of 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate involves the reaction between 5-hydroxy-1-naphthalene carboxylic acid and 2,5-dibromobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform. The product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

5-Hydroxy-1-naphthyl 2,5-dibromobenzoate has been extensively used in scientific research as a potent inhibitor of acetylcholinesterase. This enzyme plays a crucial role in the nervous system by breaking down the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase can lead to an accumulation of acetylcholine, which can cause various physiological effects. 5-Hydroxy-1-naphthyl 2,5-dibromobenzoate has been used to study the role of acetylcholinesterase in various diseases such as Alzheimer's disease, Parkinson's disease, and myasthenia gravis.